Cas no 932278-78-9 (2-{2-(2-phenylethyl)aminoethoxy}ethan-1-ol)

• Product Name: 2-{2-(2-phenylethyl)aminoethoxy}ethan-1-ol
• CAS No: 932278-78-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 4665952
• PubChem ID: 17156820
• Update Time: 2025-10-24

2-{2-(2-phenylethyl)aminoethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-phenylethylamino)ethoxy]ethanol
• 2-{2-[(2-phenylethyl)amino]ethoxy}ethan-1-ol
• 2-{2-(2-phenylethyl)aminoethoxy}ethan-1-ol

• Inchi： 1S/C12H19NO2/c14-9-11-15-10-8-13-7-6-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2
• InChI Key： XSOWLMHIEJKUJO-UHFFFAOYSA-N
• SMILES： C(O)COCCNCCC1=CC=CC=C1

Additional information on 2-{2-(2-phenylethyl)aminoethoxy}ethan-1-ol

Comprehensive Overview of 2-{2-(2-phenylethyl)aminoethoxy}ethan-1-ol (CAS No. 932278-78-9)

2-{2-(2-phenylethyl)aminoethoxy}ethan-1-ol, identified by its CAS number 932278-78-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of various bioactive molecules. Its phenylethylaminoethoxy moiety and hydroxyethyl functional group make it a versatile intermediate in drug discovery and material science applications.

The growing interest in 2-{2-(2-phenylethyl)aminoethoxy}ethan-1-ol is driven by its potential applications in neuropharmacology and cancer research. Researchers are particularly intrigued by its ability to modulate neurotransmitter activity, which aligns with current trends in mental health therapeutics and neurodegenerative disease studies. The compound's CAS 932278-78-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge biomedical research.

From a structural perspective, 2-{2-(2-phenylethyl)aminoethoxy}ethan-1-ol combines aromatic and aliphatic components, offering unique physicochemical properties. This hybrid nature makes it valuable for drug delivery systems, a hot topic in pharmaceutical innovation. Its ethoxyethanol segment contributes to enhanced solubility profiles, addressing one of the major challenges in formulation science today.

The synthesis of CAS 932278-78-9 involves sophisticated organic chemistry techniques, with researchers constantly optimizing routes to improve yield and purity. Recent publications highlight its role in developing targeted therapies, particularly in the context of precision medicine approaches that dominate current medical research trends. The compound's phenylethylamino group is particularly noteworthy for its potential interactions with biological targets.

Quality control of 2-{2-(2-phenylethyl)aminoethoxy}ethan-1-ol requires advanced analytical methods, including HPLC and mass spectrometry, reflecting the compound's importance in high-value applications. The pharmaceutical industry's increasing focus on process chemistry and green synthesis methods has brought additional scrutiny to compounds like this, with researchers exploring more sustainable production pathways.

In material science applications, 932278-78-9 shows promise as a building block for functional polymers and smart materials. Its dual functionality allows for interesting modifications, making it relevant to current investigations into biodegradable materials and responsive drug carriers. These applications align well with the global push toward environmentally friendly chemical solutions.

The safety profile of 2-{2-(2-phenylethyl)aminoethoxy}ethan-1-ol has been extensively studied, with research focusing on its toxicological parameters and metabolic pathways. These studies are crucial for its potential pharmaceutical applications and reflect the industry's heightened focus on compound safety and regulatory compliance in drug development processes.

Looking forward, CAS 932278-78-9 continues to be a compound of significant research interest. Its potential applications in personalized medicine and advanced material design position it at the forefront of several scientific disciplines. As research methodologies advance, particularly in computational chemistry and high-throughput screening, new applications for this versatile compound are likely to emerge.

For researchers and industry professionals, understanding the properties and potential of 2-{2-(2-phenylethyl)aminoethoxy}ethan-1-ol is becoming increasingly important. The compound represents an excellent example of how molecular design can address contemporary challenges in healthcare and materials science, making it a valuable subject for ongoing investigation and development.